Cas no 220858-11-7 (Antibiotic IB 96212)
Antibiotic IB 96212 structure
Product Name:Antibiotic IB 96212
CAS No:220858-11-7
MF:C54H94O16
MW:999.314579486847
CID:6655149
Update Time:2024-03-02
Antibiotic IB 96212 Chemical and Physical Properties
Names and Identifiers
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- IB-96212
- IB 96212
- Antibiotic IB 96212
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- Inchi: 1S/C54H94O16/c1-12-26-53(65)51(63)31(5)17-15-14-16-18-38(28-32(6)55)20-22-41-34(8)49(36(10)54(69-41)27-25-30(4)48(70-54)33(7)39(56)13-2)67-42(58)23-19-29(3)44(59)35(9)45(60)50(46(61)47(62)52(53)64)68-43-24-21-40(57)37(11)66-43/h14-16,18-19,23,29-41,43-52,55-57,59-65H,12-13,17,20-22,24-28H2,1-11H3
- InChI Key: ZJMNECRCNSUGSV-UHFFFAOYSA-N
- SMILES: CCCC1(C(O)C(O)C(O)C(OC2OC(C)C(O)CC2)C(O)C(C)C(O)C(C)C=CC(=O)OC2C(C(OC3(OC(C(C(CC)O)C)C(C)CC3)C2C)CCC(CC(O)C)C=CC=CCC(C)C1O)C)O
Computed Properties
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 70
- XLogP3: 6.201
Antibiotic IB 96212 Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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